Cas no 1153891-88-3 (2-(4-phenylbutan-2-yl)aminopropan-1-ol)

• Product Name: 2-(4-phenylbutan-2-yl)aminopropan-1-ol
• CAS No: 1153891-88-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5205897
• PubChem ID: 20458792
• Update Time: 2025-10-28

2-(4-phenylbutan-2-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(1-methyl-3-phenylpropyl)amino]-
• 2-(4-phenylbutan-2-yl)aminopropan-1-ol

• Inchi： 1S/C13H21NO/c1-11(14-12(2)10-15)8-9-13-6-4-3-5-7-13/h3-7,11-12,14-15H,8-10H2,1-2H3
• InChI Key： WYRUUFKZWMVGGW-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)CCC1=CC=CC=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-phenylbutan-2-yl)aminopropan-1-ol

Comprehensive Overview of 2-(4-phenylbutan-2-yl)aminopropan-1-ol (CAS No. 1153891-88-3): Properties, Applications, and Industry Insights

In the ever-evolving landscape of chemical research and pharmaceutical development, 2-(4-phenylbutan-2-yl)aminopropan-1-ol (CAS No. 1153891-88-3) has emerged as a compound of significant interest. This amino alcohol derivative is characterized by its unique molecular structure, which combines a phenylbutane backbone with an aminopropanol moiety. The compound's structural versatility makes it valuable for various applications, particularly in medicinal chemistry and drug discovery.

The growing demand for specialty chemicals in pharmaceutical synthesis has brought attention to compounds like 2-(4-phenylbutan-2-yl)aminopropan-1-ol. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of central nervous system (CNS) targeting drugs. The compound's amine-alcohol functionality allows for diverse chemical modifications, making it a flexible intermediate in organic synthesis.

Recent trends in drug discovery highlight the importance of chiral compounds like 2-(4-phenylbutan-2-yl)aminopropan-1-ol. The pharmaceutical industry's focus on enantioselective synthesis has increased demand for such intermediates that can serve as precursors for optically active pharmaceuticals. This aligns with current market demands for more effective and targeted therapeutic agents with fewer side effects.

From a chemical perspective, 2-(4-phenylbutan-2-yl)aminopropan-1-ol demonstrates interesting physicochemical properties. Its balanced lipophilicity-hydrophilicity ratio makes it particularly valuable in drug design, where membrane permeability and solubility are crucial factors. These characteristics have led to its investigation in various structure-activity relationship (SAR) studies, especially for compounds targeting neurological pathways.

The synthesis of 2-(4-phenylbutan-2-yl)aminopropan-1-ol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern green chemistry approaches are being explored to optimize its production, addressing industry concerns about sustainable manufacturing and reduced environmental impact. This reflects broader trends in chemical production toward more eco-friendly processes.

Analytical characterization of 2-(4-phenylbutan-2-yl)aminopropan-1-ol employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The development of robust quality control protocols for such intermediates has become increasingly important as regulatory standards tighten globally.

In the context of drug delivery systems, researchers are examining how the structural features of 2-(4-phenylbutan-2-yl)aminopropan-1-ol might contribute to improved pharmacokinetic profiles of drug candidates. Its potential to form hydrogen bonds and participate in molecular interactions makes it an interesting subject for computational chemistry studies and molecular modeling.

The commercial availability of 2-(4-phenylbutan-2-yl)aminopropan-1-ol has expanded in recent years, with suppliers offering various grades from research-grade to GMP-standard materials. This availability supports its growing use in both academic research and industrial applications. Market analysts note increasing interest in such fine chemicals as the pharmaceutical industry continues to innovate.

Looking forward, the potential applications of 2-(4-phenylbutan-2-yl)aminopropan-1-ol may expand into new areas of material science and catalysis. Its structural features suggest possible utility in designing organocatalysts or functional materials. As research continues, we may discover novel uses for this versatile compound that extend beyond its current pharmaceutical applications.

For researchers working with 2-(4-phenylbutan-2-yl)aminopropan-1-ol, proper handling procedures and storage conditions are essential to maintain compound stability. Standard laboratory safety protocols should always be followed when working with any chemical substance, regardless of its hazard classification.

The scientific literature contains numerous references to compounds structurally related to 2-(4-phenylbutan-2-yl)aminopropan-1-ol, highlighting the importance of this chemical class in modern chemistry. Patent databases reveal ongoing innovation involving similar structures, particularly in the development of new therapeutic agents and diagnostic tools.

In conclusion, 2-(4-phenylbutan-2-yl)aminopropan-1-ol (CAS No. 1153891-88-3) represents an important intermediate in contemporary chemical research. Its unique properties and versatility ensure its continued relevance in pharmaceutical development and other chemical applications. As scientific understanding progresses and synthetic methodologies advance, we can anticipate new discoveries and applications for this valuable compound.